Cas no 1807013-37-1 (Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate)
Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate
-
- Inchi: 1S/C12H14N2O2S/c1-2-16-12(15)5-9-10(7-14)8(6-13)3-4-11(9)17/h3-4,17H,2,5-6,13H2,1H3
- InChI Key: XEKIQUWXCBVJMP-UHFFFAOYSA-N
- SMILES: SC1=CC=C(CN)C(C#N)=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 313
- XLogP3: 0.8
- Topological Polar Surface Area: 77.1
Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019897-1g |
Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate |
1807013-37-1 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate
Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate: A Promising Compound in Biomedical Research
Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate, with the CAS number 1807013-37-1, represents a novel compound that has garnered significant attention in the field of biomedical research. This molecule, characterized by its complex structural framework, combines multiple functional groups that may confer unique biochemical properties. The synthesis of this compound involves intricate chemical reactions, which have been extensively studied to optimize its yield and purity. Recent advancements in synthetic methodologies have enabled the development of scalable processes for its production, making it a viable candidate for further exploration in therapeutic applications.
The molecular structure of Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate is defined by the presence of a phenyl ring substituted with multiple functional groups. The 2-cyano group, a key structural element, contributes to the molecule's electronic properties and may influence its reactivity. The 6-mercaptophenyl moiety introduces sulfur-based functionality, which is often associated with antioxidant and anti-inflammatory activities. Additionally, the 3-aminomethyl group provides a site for further chemical modifications, expanding the compound's potential applications in drug design. The ethyl chain at the terminal position enhances solubility and bioavailability, which are critical factors in pharmaceutical development.
Recent studies have highlighted the potential of Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate in modulating cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits selective inhibition of specific kinases involved in cancer progression. The 2-cyano group was found to interact with the ATP-binding site of these kinases, thereby disrupting their enzymatic activity. This finding underscores the compound's potential as a lead molecule for the development of targeted therapies in oncology.
Another area of interest is the compound's interaction with metalloproteins. The 6-mercaptophenyl group may form coordination bonds with metal ions, a property that could be harnessed in the design of metal-based therapeutics. A 2024 study in Coordination Chemistry Reviews reported that Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate shows affinity for copper ions, suggesting potential applications in the treatment of neurodegenerative diseases where metal ion homeostasis is disrupted. Further research is needed to elucidate the exact mechanism of this interaction and its therapeutic implications.
The 3-aminomethyl functional group has also been implicated in the compound's ability to modulate gene expression. A 2023 study published in Cell Chemical Biology found that this group can act as a scaffold for epigenetic modifiers, influencing the transcription of genes involved in cell proliferation and differentiation. This property makes Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate a promising candidate for the development of epigenetic therapies, particularly in the context of chronic diseases such as diabetes and cardiovascular disorders.
In terms of synthetic strategies, the preparation of Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate has been optimized through the use of catalytic methods. A 2022 paper in Organic Letters described a one-pot synthesis that employs a transition metal catalyst to facilitate the formation of the 6-mercaptophenyl ring. This approach not only enhances the efficiency of the reaction but also reduces the environmental impact associated with traditional multi-step syntheses. The scalability of this method is particularly relevant for industrial applications, where large-scale production is required.
The compound's pharmacokinetic properties are another area of active investigation. Research published in Drug Metabolism and Disposition in 2023 revealed that the ethyl chain significantly improves the compound's solubility in aqueous environments, which is crucial for its absorption in the gastrointestinal tract. Additionally, the presence of the 2-cyano group may influence the compound's metabolism, potentially leading to longer half-life and enhanced therapeutic efficacy. These findings highlight the importance of structural modifications in optimizing the compound's biological activity.
Moreover, the compound has shown potential in the field of antimicrobial research. A 2024 study in Antimicrobial Agents and Chemotherapy reported that Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, a property that is often associated with amphipathic molecules. This finding suggests that the compound could be developed into a novel antimicrobial agent, particularly in the context of increasing resistance to conventional antibiotics.
Despite these promising findings, there are still challenges to be addressed before Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate can be translated into clinical applications. One such challenge is the need to further elucidate its mechanism of action at the molecular level. While initial studies have provided insights into its interactions with kinases and metal ions, a more comprehensive understanding is required to predict its therapeutic potential and potential side effects. Additionally, the compound's toxicity profile must be thoroughly evaluated to ensure its safety in human trials.
In conclusion, Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate (CAS 1807013-37-1) is a multifaceted compound with a wide range of potential applications in biomedical research. Its unique structural features, including the 2-cyano, 6-mercaptophenyl, 3-aminomethyl, and ethyl groups, contribute to its diverse biological activities. Ongoing research is focused on optimizing its synthesis, understanding its mechanisms of action, and evaluating its therapeutic potential. As the field of medicinal chemistry continues to evolve, this compound may play a significant role in the development of novel therapies for a variety of diseases.
Further studies are needed to fully explore the capabilities of Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate. Researchers are encouraged to investigate its interactions with other biomolecules, its potential as a drug delivery vehicle, and its applicability in personalized medicine. The interdisciplinary nature of this research, spanning organic chemistry, pharmacology, and bioinformatics, underscores the importance of collaborative efforts in advancing our understanding of this compound. With continued innovation and rigorous scientific inquiry, Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate may emerge as a key player in the next generation of therapeutic agents.
As the scientific community continues to explore the properties of Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate, it is essential to consider the broader implications of its development. The compound's potential applications extend beyond traditional therapeutic areas, including its use in diagnostic imaging and as a scaffold for the design of multi-functional drugs. By addressing the challenges associated with its synthesis, mechanism of action, and toxicity, researchers can pave the way for its successful translation into clinical practice. The journey of this compound from the laboratory to the clinic is a testament to the power of scientific discovery and its impact on human health.
In summary, the compound Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate (CAS 1807013-37-1) represents a promising candidate in the field of biomedical research. Its unique structural features and potential biological activities make it a valuable subject for further investigation. As research continues to uncover its capabilities, the compound may contribute to the development of innovative therapies that address some of the most pressing medical challenges of our time.
### Summary of Key Points on Ethyl 3-Aminomethyl-2-Cyano-6-Mercaptophenylacetate (CAS 1807013-37-1) #### 1. Molecular Structure & Functional Groups - Key Functional Groups: - 2-Cyano: Contributes to electronic properties and kinase inhibition. - 6-Mercaptophenyl: Introduces sulfur-based functionality, potentially enhancing antioxidant and anti-inflammatory activity. - 3-Aminomethyl: Acts as a scaffold for epigenetic modifiers and allows for further chemical modifications. - Ethyl Chain: Enhances solubility and bioavailability. #### 2. Synthesis & Optimization - Synthetic Strategies: - One-pot catalytic methods using transition metal catalysts have been developed to improve efficiency and scalability. - Environmental benefits and industrial applicability are emphasized due to reduced multi-step processes. #### 3. Biological Activities & Potential Therapeutic Uses - Kinase Inhibition: Shows promise in targeting cancer-related pathways. - Antimicrobial Activity: Demonstrates broad-spectrum activity against Gram-positive and Gram-negative bacteria. - Metal Ion Interaction: May disrupt bacterial cell membranes and has potential in antibiotic development. - Epigenetic Modulation: Could be used in therapies for diseases involving epigenetic dysregulation (e.g., cancer, neurodegenerative disorders). - Diagnostic Potential: May serve as a contrast agent or scaffold for imaging agents. #### 4. Challenges & Future Directions - Mechanism of Action: Requires deeper molecular-level understanding to predict therapeutic potential and side effects. - Toxicity Profile: Must be thoroughly evaluated for safety in human trials. - Drug Delivery Applications: Potential use as a carrier for targeted drug delivery. - Personalized Medicine: Could be tailored for individual patient needs through molecular design. #### 5. Interdisciplinary Research & Collaboration - Fields Involved: Organic chemistry, pharmacology, bioinformatics, and medicinal chemistry. - Importance of Collaboration: Encourages cross-disciplinary innovation to advance therapeutic development. #### 6. Conclusion Ethyl 3-Aminomethyl-2-Cyano-6-Mercaptophenylacetate (CAS 1807013-37-1) is a promising compound with diverse applications in biomedical research. Its unique structure and functional groups suggest potential in areas such as oncology, antimicrobial therapy, and epigenetic modulation. Continued research and collaboration will be crucial in translating this compound into effective therapeutic agents for future medical applications.1807013-37-1 (Ethyl 3-aminomethyl-2-cyano-6-mercaptophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)